Cas no 33166-79-9 (Ethyl 3-oxo-3-(m-tolyl)propanoate)
Ethyl 3-oxo-3-(m-tolyl)propanoate is a versatile β-keto ester compound widely used in organic synthesis and pharmaceutical intermediates. Its structure features an ethyl ester group adjacent to a ketone functionality, making it a valuable precursor for Claisen condensations, Michael additions, and other carbon-carbon bond-forming reactions. The m-tolyl substituent enhances its reactivity in aromatic substitution processes. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its balanced solubility in common organic solvents facilitates handling in laboratory and industrial settings. Researchers value this intermediate for its efficiency in constructing complex molecular frameworks, particularly in fine chemical and active pharmaceutical ingredient (API) synthesis.
33166-79-9 structure
Product Name:Ethyl 3-oxo-3-(m-tolyl)propanoate
CAS No:33166-79-9
MF:C12H14O3
MW:206.237763881683
MDL:MFCD03424816
CID:304449
PubChem ID:24879802
Update Time:2025-06-07
Ethyl 3-oxo-3-(m-tolyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-oxo-3-(m-tolyl)propanoate
- 3-OXO-3-M-TOLYL-PROPIONIC ACID ETHYL ESTER
- Benzenepropanoic acid,3-methyl-b-oxo-, ethyl ester
- Ethyl (3-Methylbenzoyl)acetate
- Ethyl 3-(3-methylphenyl)-3-oxopropanoate
- Ethyl m-toluoylacetate
- 3-(3-methylphenyl)-3-oxopropionic acid ethyl ester
- 3-oxo-3-(3-methylphenyl)propionic acid ethyl ester
- ethyl 3-oxo-3-m-tolylpropanoate
- ethyl m-methylbenzoylacetate
- 3-Oxo-3-(m-tolyl)propionic acid ethyl ester
- Ethyl 2-(3-methylbenzoyl)acetate
- Ethyl 3-oxo-3-(m-tolyl)propionate
- 33166-79-9
- SCHEMBL1167294
- 3-OXO-3-M-TOLylpropanoic acid ethyl ESTER
- FT-0639082
- Benzenepropanoic acid, 3-methyl-.beta.-oxo-, ethyl ester
- DTXSID30375091
- s11906
- CS-W005940
- AC-26789
- BB 0253296
- 3-Oxo-3-(m-tolyl)propionic acid ethyl ester, Ethyl 2-(3-methylbenzoyl)acetate
- 3-OXO-3-M-TOLYL-PROPIONICACIDETHYLESTER
- SY058425
- AS-11471
- LLFKVNDSLHMEQC-UHFFFAOYSA-N
- ethyl 3-methyl-benzoyl-acetate
- AKOS000266401
- 3-Oxo-3-m-tolylpropionate ethyl ester
- 3-Oxo-3-(3-tolyl)propionic acid ethyl ester
- MFCD03424816
- 3-oxo-3-m-tolylpropionic acid-ethyl ester
- J-019052
- ALBB-020946
- benzenepropanoic acid, 3-methyl-beta-oxo-, ethyl ester
- CHEMBL5286399
- STL185687
-
- MDL： MFCD03424816
- Inchi： 1S/C12H14O3/c1-3-15-12(14)8-11(13)10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3
- InChI Key： LLFKVNDSLHMEQC-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(C1C=CC=C(C)C=1)=O)=O
Computed Properties
- Exact Mass: 206.09400
- Monoisotopic Mass: 206.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.083 g/mL at 25 °C(lit.)
- Melting Point: No data available
- Boiling Point: 273-274 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.5290(lit.)
- PSA: 43.37000
- LogP: 2.13090
- Solubility: Not determined
Ethyl 3-oxo-3-(m-tolyl)propanoate Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Store at room temperature
Ethyl 3-oxo-3-(m-tolyl)propanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 3-oxo-3-(m-tolyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 559180-1G |
Ethyl 3-oxo-3-(m-tolyl)propanoate |
33166-79-9 | 1G |
￥789.66 | 2022-02-24 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E840763-5g |
Ethyl 3-oxo-3-(m-tolyl)propanoate |
33166-79-9 | 97% | 5g |
1,251.00 | 2021-05-17 | |
| TRC | E926713-50mg |
Ethyl 3-Oxo-3-(m-tolyl)propanoate |
33166-79-9 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E926713-100mg |
Ethyl 3-Oxo-3-(m-tolyl)propanoate |
33166-79-9 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E926713-500mg |
Ethyl 3-Oxo-3-(m-tolyl)propanoate |
33166-79-9 | 500mg |
$ 135.00 | 2022-06-05 | ||
| Fluorochem | 014851-250mg |
3-Oxo-3-m-tolyl-propionic acid ethyl ester |
33166-79-9 | 97% | 250mg |
￡16.00 | 2022-02-28 | |
| Fluorochem | 014851-1g |
3-Oxo-3-m-tolyl-propionic acid ethyl ester |
33166-79-9 | 97% | 1g |
￡42.00 | 2022-02-28 | |
| Fluorochem | 014851-5g |
3-Oxo-3-m-tolyl-propionic acid ethyl ester |
33166-79-9 | 97% | 5g |
￡168.00 | 2022-02-28 | |
| Fluorochem | 014851-10g |
3-Oxo-3-m-tolyl-propionic acid ethyl ester |
33166-79-9 | 97% | 10g |
￡294.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HQ621-1g |
Ethyl 3-oxo-3-(m-tolyl)propanoate |
33166-79-9 | 95% | 1g |
338.0CNY | 2021-07-14 |
Ethyl 3-oxo-3-(m-tolyl)propanoate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:33166-79-9)3-OXO-3-M-TOLYL-PROPIONIC ACID ETHYL ESTER
Order Number:sfd4052
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:33166-79-9)Ethyl 3-oxo-3-(m-tolyl)propanoate
Order Number:A821643
Stock Status:in Stock
Quantity:10g/25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:14
Price ($):221.0/445.0/1467.0
Email:sales@amadischem.com
Ethyl 3-oxo-3-(m-tolyl)propanoate Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
33166-79-9 (Ethyl 3-oxo-3-(m-tolyl)propanoate) Related Products
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:33166-79-9)3-OXO-3-M-TOLYL-PROPIONIC ACID ETHYL ESTER
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:33166-79-9)Ethyl 3-oxo-3-(m-tolyl)propanoate
Purity:99%/99%/99%
Quantity:10g/25g/100g
Price ($):221.0/445.0/1467.0